N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate-d3
N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate-d3
A Labeled, protected Neuraminic Acid derivative.
Brand Name:
Vulcanchem
CAS No.:
950508-99-3
VCID:
VC0133334
InChI:
InChI=1S/C22H31NO14/c1-10(24)23-18-16(33-12(3)26)8-22(21(30)31-7,36-15(6)29)37-20(18)19(35-14(5)28)17(34-13(4)27)9-32-11(2)25/h16-20H,8-9H2,1-7H3,(H,23,24)/t16-,17+,18+,19+,20+,22?/m0/s1/i1D3
SMILES:
CC(=O)NC1C(CC(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)OC)OC(=O)C)OC(=O)C
Molecular Formula:
C22H31NO14
Molecular Weight:
536.501
N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate-d3
CAS No.: 950508-99-3
Cat. No.: VC0133334
Molecular Formula: C22H31NO14
Molecular Weight: 536.501
* For research use only. Not for human or veterinary use.
Specification
| Description | A Labeled, protected Neuraminic Acid derivative. |
|---|---|
| CAS No. | 950508-99-3 |
| Molecular Formula | C22H31NO14 |
| Molecular Weight | 536.501 |
| IUPAC Name | methyl (4S,5R,6R)-2,4-diacetyloxy-6-[(1S,2R)-1,2,3-triacetyloxypropyl]-5-[(2,2,2-trideuterioacetyl)amino]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C22H31NO14/c1-10(24)23-18-16(33-12(3)26)8-22(21(30)31-7,36-15(6)29)37-20(18)19(35-14(5)28)17(34-13(4)27)9-32-11(2)25/h16-20H,8-9H2,1-7H3,(H,23,24)/t16-,17+,18+,19+,20+,22?/m0/s1/i1D3 |
| Standard InChI Key | MFDZYSKLMAXHOV-UCWJTYEISA-N |
| SMILES | CC(=O)NC1C(CC(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)OC)OC(=O)C)OC(=O)C |
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